Cas no 175278-26-9 (2,4-Dichloro-6-Methylbenzenesulphonyl Chloride)

• Product Name: 2,4-Dichloro-6-Methylbenzenesulphonyl Chloride
• CAS No: 175278-26-9
• MF: C₇H₅Cl₃O₂S
• MW: 259.537398099899
• MDL: MFCD00204179
• CID: 133775
• PubChem ID: 2801387
• Update Time: 2025-04-19

2,4-Dichloro-6-Methylbenzenesulphonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methylbenzene-1-sulfonyl chloride
• 2,4-dichloro-6-methylbenzenesulfonyl chloride
• Benzenesulfonylchloride, 2,4-dichloro-6-methyl-
• 2,4,5-TRIFLUORO-DL-PHENYLALANINE
• 2,4-dichloro-6-methylbenzenesulphonyl chloride
• BUTTPARK 52\11-28
• 2,4-dichloro-6-methylbenzene sulfonyl chloride
• AKOS005259656
• 2,4-Dichloro-6-methylbenzene-1-sulfonylchloride
• FT-0758668
• SCHEMBL788180
• STR04745
• A812050
• Benzenesulfonyl chloride, 2,4-dichloro-6-methyl-
• LHMUXGRPLOUXAY-UHFFFAOYSA-N
• 2,4 -dichloro-6-methylbenzenesulfonyl chloride
• J-011102
• MFCD00204179
• 175278-26-9
• 2,4-dichloro-6-methyl-benzenesulfonyl Chloride
• 2,4-dichloro-6-methylbenzenesulphonyl chloride, AldrichCPR
• CS-0207152
• 2,4-dichloro-6methyl-benzenesulfonyl chloride
• DTXSID90384240
• 2,4-DICHLORO-6-METHYLBENZENESULPHONYLCHLORIDE
• 2,4-Dichloro-6-methyl-Benzenesulfonylchloride
• DB-025769
• G68190
• 2,4-Dichloro-6-Methylbenzenesulphonyl Chloride

• MDL： MFCD00204179
• Inchi： 1S/C7H5Cl3O2S/c1-4-2-5(8)3-6(9)7(4)13(10,11)12/h2-3H,1H3
• InChI Key： LHMUXGRPLOUXAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1S(=O)(=O)Cl)Cl

Computed Properties

• Exact Mass: 257.90800
• Monoisotopic Mass: 257.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 332.3°C at 760 mmHg
• Flash Point: 160.7±18.4 °C
• Refractive Index: 1.571
• PSA: 42.52000
• LogP: 4.31010

2,4-Dichloro-6-Methylbenzenesulphonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R34